Cas no 5457-91-0 (N4-butyl-6-chloropyrimidine-2,4-diamine)

• Product Name: N4-butyl-6-chloropyrimidine-2,4-diamine
• CAS No: 5457-91-0
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• CID: 386853
• PubChem ID: 229862
• Update Time: 2025-04-19

N4-butyl-6-chloropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,N4-butyl-6-chloro-
• 4-N-butyl-6-chloropyrimidine-2,4-diamine
• N4-butyl-6-chloropyrimidine-2,4-diamine
• N4,N6-Dibutyl-2,4,6-pyrimidinetriamine
• MFCD15201686
• 2-amino-4-butylamino-6-chloropyrimidine
• HMS2760N10
• CHEMBL1884808
• 7M-801
• (4-butylamino-6-chloro-pyrimidin-2-yl)-amine
• AKOS005099647
• NSC23906
• SMR000393697
• SCHEMBL8600881
• USOQULOSUZEEKY-UHFFFAOYSA-N
• EN300-192468
• 5457-91-0
• MLS000738021
• DTXSID80282029
• NSC-23906

• Inchi： 1S/C8H13ClN4/c1-2-3-4-11-7-5-6(9)12-8(10)13-7/h5H,2-4H2,1H3,(H3,10,11,12,13)
• InChI Key： USOQULOSUZEEKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)NCCCC

Computed Properties

• Exact Mass: 200.08309
• Monoisotopic Mass: 200.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 412.4°Cat760mmHg
• Flash Point: 203.2°C
• Refractive Index: 1.608
• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines